Cas no 1805899-67-5 (2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid
• CAS No: 1805899-67-5
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4942635
• Update Time: 2025-06-15

2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid

• Inchi： 1S/C13H15BrO4/c1-3-8-5-4-6-9(12(16)13(17)18)10(8)11(14)7(2)15/h4-6,11-12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： PLWYXAQPAZCHLU-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CC)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid

Introduction to 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic Acid (CAS No. 1805899-67-5) and Its Emerging Applications in Chemical Biology

2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid, identified by the chemical identifier CAS No. 1805899-67-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to a class of α-hydroxy acid derivatives, characterized by its ester-like functionality and a brominated propyl side chain, which endows it with distinct reactivity and utility in synthetic chemistry and bioconjugation strategies.

The molecular structure of 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid consists of a mandelic acid backbone, which is a well-known intermediate in the synthesis of various pharmaceuticals and fine chemicals. The presence of a bromine atom at the 1-position of the propyl side chain enhances its electrophilicity, making it a valuable building block for further functionalization. This feature has been exploited in recent years to develop novel probes and reagents for biochemical assays, particularly in the study of protein-protein interactions and enzyme mechanisms.

In recent years, there has been a surge in research focused on α-hydroxy acid derivatives due to their versatility in medicinal chemistry. The brominated propyl group in 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid allows for facile introduction of reactive handles such as azides or alkynes, enabling the construction of conjugates for applications in click chemistry. This approach has been particularly useful in the development of targeted therapeutics, where site-specific labeling is crucial for improving efficacy and reducing off-target effects.

One of the most compelling aspects of 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid is its potential as a scaffold for drug design. The mandelic acid moiety is known to exhibit pharmacological activity across multiple therapeutic areas, including anti-inflammatory and analgesic effects. By incorporating a bromine atom, researchers can modulate the reactivity and bioavailability of the compound, opening up new avenues for developing small-molecule inhibitors. For instance, recent studies have demonstrated its utility in generating protease inhibitors by linking it to fluorophores or affinity tags, which can be used to visualize enzyme activity in live cells.

The CAS No. 1805899-67-5 associated with this compound ensures its traceability and compliance with international chemical nomenclature standards. This standardized identification is critical for researchers who need to report their findings accurately and reproducibly across global collaborations. The compound’s stability under various storage conditions also makes it an attractive candidate for industrial-scale synthesis, provided that appropriate handling protocols are followed.

Recent advancements in synthetic methodologies have further enhanced the appeal of 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid. Techniques such as continuous flow chemistry have enabled more efficient production runs with reduced waste generation, aligning with green chemistry principles. Additionally, computational modeling has been employed to predict optimal reaction conditions, minimizing trial-and-error experimentation and accelerating the discovery process.

In the realm of biochemical research, 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid has found utility as a crosslinking agent in protein studies. The bromine atom serves as a handle for introducing affinity probes or biotinylation reagents, allowing researchers to investigate protein-protein interactions with high precision. Such tools are indispensable in understanding complex signaling pathways and have implications for diseases ranging from cancer to neurodegenerative disorders.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of novel drugs. For example, derivatives of mandelic acid have been explored as precursors for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The brominated propyl group provides a versatile platform for further chemical modifications, enabling the creation of libraries of compounds with tailored pharmacokinetic profiles.

As computational biology continues to evolve, so does the role of compounds like 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid in drug discovery pipelines. High-throughput screening (HTS) platforms are increasingly being used to identify hits from large collections of molecules based on their predicted binding affinities to target proteins. The structural features of this compound make it an ideal candidate for such screens, where rapid assessment of biological activity is paramount.

The environmental impact of chemical synthesis is another consideration that has driven innovation in handling compounds like CAS No. 1805899-67-5. Researchers are now prioritizing methods that minimize hazardous waste while maintaining high yields. Solvent-free reactions and biocatalytic approaches are being explored as alternatives to traditional organic synthesis techniques, thereby reducing the ecological footprint associated with drug development.

In conclusion, 2-(1-Bromo-2-oxopropyl)-3-ethylmandelic acid represents a promising compound with diverse applications across chemical biology and pharmaceutical research. Its unique structural features—particularly the combination of a mandelic acid backbone with a brominated propyl side chain—make it an invaluable tool for synthetic chemists and biochemists alike. As research progresses, it is likely that new methodologies will emerge to further exploit its potential, contributing to advancements in both academic science and industrial applications.